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CAS No.: 175153-57-8
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The 4-alkoxy-2-methylbenzoic acid framework is a significant structural motif in medicinal and
materials chemistry. It consists of a benzoic acid core substituted with a methyl group at the
ortho-position and an alkoxy group at the para-position. This arrangement of substituents
allows for a variety of steric and electronic properties to be imparted to the molecule, making it
a versatile building block in organic synthesis.[1][2] The carboxylic acid group provides a
handle for further chemical modifications, such as amidation or esterification, while the alkoxy
and methyl groups influence the molecule's lipophilicity, solubility, and interaction with biological
targets.[3] Derivatives of this scaffold have been explored for their potential as anti-
inflammatory, analgesic, and anticancer agents.[1][4][5]

Physicochemical and Spectroscopic Properties

The properties of 4-lIsobutoxy-2-methylbenzoic acid can be predicted based on the known
data of its analogs. The introduction of the isobutoxy group, as compared to a methoxy or
ethoxy group, is expected to increase the molecular weight and lipophilicity, which would, in
turn, affect its melting point, boiling point, and solubility.
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Table 1: Physicochemical Properties of 4-Alkoxy-2-methylbenzoic Acid Analogs and Predicted
Properties for 4-lsobutoxy-2-methylbenzoic Acid.

4-1sobutoxy-2-
4-Methoxy-2- 4-Ethoxy-2- . .
Property ] . ] . methylbenzoic Acid
methylbenzoic Acid methylbenzoic Acid .
(Predicted)

CAS Number 6245-57-4[6] 103323-97-3[7] 175153-57-8
Molecular Formula CoH1003[1] C10H1203[7] C12H1603
Molecular Weight 166.17 g/mol [6] 180.20 g/mol 208.25 g/mol
White crystalline ) White to off-white
Appearance Solid )
powder[1] solid
Melting Point 177-181 °C N/A ~160-170 °C
Insoluble in water; Insoluble in water;
Solubility soluble in ethanol, N/A soluble in polar
acetone, chloroform organic solvents

Spectroscopic Characterization

The structural elucidation of 4-lsobutoxy-2-methylbenzoic acid would rely on standard
spectroscopic techniques.

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
isobutoxy group (a doublet for the two methyl groups, a multiplet for the methine proton, and
a doublet for the methylene protons), a singlet for the C2-methyl group, and distinct signals
for the aromatic protons. The carboxylic acid proton would appear as a broad singlet at the
downfield region of the spectrum.

e 13C NMR: The carbon NMR would display signals for the isobutoxy carbons, the aromatic
carbons (with the ipso-carbons showing characteristic shifts), the C2-methyl carbon, and the
carboxylic acid carbonyl carbon (typically in the 170-180 ppm range).[8]

e IR Spectroscopy: The infrared spectrum would be characterized by a broad O-H stretching
band for the carboxylic acid (around 2500-3300 cm~1), a sharp C=0 stretching band (around
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1700-1725 cm~1), and C-O stretching bands for the ether linkage.[8]

e Mass Spectrometry: The mass spectrum would show the molecular ion peak corresponding
to the compound's molecular weight. Fragmentation patterns would likely involve the loss of
the isobutoxy group and the carboxylic acid moiety.[9]

Synthesis of 4-Isobutoxy-2-methylbenzoic Acid

A plausible and efficient synthetic route to 4-lIsobutoxy-2-methylbenzoic acid is via the
Williamson ether synthesis, starting from 4-hydroxy-2-methylbenzoic acid and an isobutyl
halide.[10][11]

Synthetic Workflow

The overall synthetic strategy involves two key steps: the synthesis of the precursor 4-hydroxy-

2-methylbenzoic acid, followed by its O-alkylation.
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Caption: Proposed two-step synthesis of 4-lIsobutoxy-2-methylbenzoic acid.

Detailed Experimental Protocol
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Step 1: Synthesis of 4-hydroxy-2-methylbenzoic acid

The synthesis of 4-hydroxy-2-methylbenzoic acid can be achieved through various methods,
including the Kolbe-Schmitt reaction of m-cresol, though this often requires high temperature
and pressure.[12] Alternative, milder methods have been developed.[12] For the purpose of
this guide, we will assume the availability of the starting material, 4-hydroxy-2-methylbenzoic
acid.

Step 2: O-Alkylation of 4-hydroxy-2-methylbenzoic acid (Williamson Ether Synthesis)[13]

e Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser,
add 4-hydroxy-2-methylbenzoic acid (1.0 eq.).

e Solvent and Base: Add a suitable polar aprotic solvent such as N,N-dimethylformamide
(DMF) or acetone. Add a base such as potassium carbonate (K2COs, 2.0-3.0 eq.) or sodium
hydroxide (NaOH, 2.2 eq.).

o Alkylating Agent: Add isobutyl bromide (1.1-1.5 eq.) to the stirring suspension at room
temperature.

o Reaction: Heat the reaction mixture to a temperature between 60-100°C and monitor the
reaction progress by thin-layer chromatography (TLC). The reaction is typically complete
within 2-8 hours.

e Workup: Cool the reaction mixture to room temperature. If an inorganic solid is present, filter
it off and rinse with a small amount of the reaction solvent.

o Extraction: Concentrate the filtrate under reduced pressure to remove the solvent. Dissolve
the residue in an appropriate organic solvent (e.g., ethyl acetate) and water. Separate the
organic layer.

« Purification of Intermediate Ester: The reaction initially forms the isobutyl ester of 4-
isobutoxy-2-methylbenzoic acid. This intermediate can be purified by column
chromatography.

o Hydrolysis: The purified ester is then hydrolyzed to the carboxylic acid by refluxing with an
agueous solution of a base (e.g., NaOH or KOH), followed by acidification with a mineral
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acid (e.g., HCI) to precipitate the product.

» Final Purification: The crude 4-Isobutoxy-2-methylbenzoic acid can be further purified by
recrystallization from a suitable solvent system (e.g., ethanol/water).

Potential Applications in Drug Discovery and
Materials Science

The 4-alkoxy-2-methylbenzoic acid scaffold is a promising starting point for the development of
new chemical entities with therapeutic or material applications.

Pharmaceutical Development

Substituted benzoic acids are a well-established class of compounds in medicinal chemistry.[4]
[14] The title compound and its derivatives could be investigated for a range of biological
activities:

» Anti-inflammatory and Analgesic Agents: Many non-steroidal anti-inflammatory drugs
(NSAIDs) are carboxylic acid derivatives. The 4-alkoxy-2-methylbenzoic acid scaffold could
be explored for its potential to inhibit enzymes such as cyclooxygenases (COX-1 and COX-

2).[1]

o Anticancer Agents: Quinoline derivatives bearing 4-alkoxy substituents have been identified
as potent topoisomerase | inhibitors with significant in vitro anticancer activity.[15][16] The 4-
isobutoxy-2-methylbenzoic acid core could be incorporated into similar heterocyclic
systems to explore their anticancer potential.

» Antimicrobial Agents: The general structure of benzoic acid and its derivatives has been
associated with antimicrobial properties.[3]
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Caption: Potential applications derived from the 4-alkoxy-2-methylbenzoic acid scaffold.

Polymer and Materials Chemistry

Aromatic carboxylic acids are used as monomers or additives in the synthesis of specialty
polymers.[1] The isobutoxy group in 4-Isobutoxy-2-methylbenzoic acid could impart
increased thermal stability and chemical resistance to polymers. Its aromatic nature also makes
it a candidate for use in the synthesis of liquid crystals and other advanced materials.[17]

Safety and Handling

Specific toxicity data for 4-lsobutoxy-2-methylbenzoic acid is not available. However, based
on related benzoic acid derivatives, the following general precautions should be observed:

o Hazard Statements (Inferred): May be harmful if swallowed. Causes skin irritation. Causes
serious eye irritation. May cause respiratory irritation.[7]

e Precautionary Measures: Handle in a well-ventilated area or under a fume hood. Wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat. Avoid inhalation of dust and contact with skin and eyes.[18]

Conclusion
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While specific information on 4-lsobutoxy-2-methylbenzoic acid (CAS 175153-57-8) is
scarce, a comprehensive understanding of its properties, synthesis, and potential applications
can be derived from the well-documented chemistry of the 4-alkoxy-2-methylbenzoic acid
class. This scaffold represents a versatile platform for the development of new pharmaceuticals
and advanced materials. The synthetic route via Williamson ether synthesis is a reliable
method for accessing this and related compounds, opening avenues for further research and
development in various scientific disciplines.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b1359246?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

